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Compound of Interest

Compound Name: 1-Pyrenol, 6-nitro-
CAS No.: 1767-28-8
Cat. No.: B122723
Get Quote
. J

Technical Monograph: 1-Pyrenol, 6-nitro- (CAS
1767-28-8)
Executive Summary & Chemical Identity[1][2]

1-Pyrenol, 6-nitro- (IUPAC: 1-hydroxy-6-nitropyrene) is a critical reference standard in
environmental toxicology and polycyclic aromatic hydrocarbon (PAH) metabolism.[1] It serves
as a primary biomarker for exposure to 1-nitropyrene, the predominant nitro-PAH found in
diesel exhaust particulates.[1]

Unlike its parent compound, the functionalization of the pyrene core at the C1 (hydroxyl) and
C6 (nitro) positions alters its mutagenic profile and solubility, making it a distinct target for
chromatographic separation in biological monitoring.

Chemical Data Table
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Parameter Specification

CAS Registry Number 1767-28-8

IUPAC Name 1-Hydroxy-6-nitropyrene

Synonyms 6-Nitro-1-pyrenol; 1-Nitro-6-hydroxypyrene

Molecular Formula

Molecular Weight 263.25 g/mol

Appearance Amber/Yellow fine needles

DMSO (>10 mg/mL), Methanol,

Solubilit
Y Dichloromethane
SMILES Oclccc2c(cec3c(ceecle23)=0)
InChl Key BOQCPFGCIYLAGN-UHFFFAOYSA-N

Structural Analysis & Synthesis Strategy
The Regioselectivity Challenge

Direct nitration of 1-hydroxypyrene is chemically inefficient due to the strong activating nature
of the hydroxyl group, which leads to poly-nitration and oxidation byproducts.[1] To isolate the
6-nitro isomer specifically (separating it from the 8-nitro isomer), a protection-deprotection
strategy is required.[1]

Validated Synthesis Protocol

The following protocol outlines the conversion of 1-hydroxypyrene to 6-nitro-1-pyrenol via an
acetoxy intermediate. This method improves yield and allows for easier chromatographic
separation of the 1,6- and 1,8-isomers.[1]

Step 1: Acetylation (Protection)
e Reagents: 1-Hydroxypyrene, Acetic Anhydride (

), Pyridine.[1]
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e Mechanism: Esterification protects the phenol from oxidation during the harsh nitration step.

[1]
e Procedure: Dissolve 1-hydroxypyrene in pyridine. Add 1.5 eq of

[1] Stir at RT for 3 hours.[1] Quench with ice water. Filter the precipitate (1-acetoxypyrene).
[1]

Step 2: Nitration (Regioselective Functionalization)

« Reagents: 1-Acetoxypyrene,

(fuming), Acetic Acid.[1]

e Procedure: Dissolve 1-acetoxypyrene in acetic acid at 0°C. Dropwise add

. The acetyl group directs nitration primarily to the 6- and 8-positions.[1]

 Purification (Critical): The resulting mixture contains 6-nitro-1-acetoxypyrene and 8-nitro-1-
acetoxypyrene.[1] These must be separated via Flash Column Chromatography (Silica gel;
Toluene/Hexane gradient) before hydrolysis.[1] The 6-nitro isomer typically elutes differently
due to dipole moment variations.

Step 3: Hydrolysis (Deprotection)
o Reagents: Purified 6-nitro-1-acetoxypyrene, KOH, Methanol/THF.[1]

o Procedure: Reflux the isolated intermediate in methanolic KOH for 1 hour. Acidify with HCI to
precipitate the target 6-nitro-1-pyrenol.[1]

Visualization: Synthesis Workflow
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Figure 1: Step-wise synthesis pathway utilizing an acetylation protection strategy to isolate the
specific 6-nitro isomer.[1]

Analytical Validation (QC Standards)

To certify the identity of synthesized or purchased 6-nitro-1-pyrenol, the following spectral
fingerprints must be verified.

Method Diagnostic Signal Interpretation

Phenolic -OH proton

- . (exchangeable with
1H-NMR (DMSO-d6) 11.0-11.5 ppm (s, 1H)

)-[1]

] Deshielded protons adjacent to
1H-NMR (Aromatic)

8.6 - 8.9 ppm (d) the Nitro group (C5/C7).[1]
Molecular ion peak (ESI- or
Mass Spectrometry m/z 263.06 EN.[1] P (

Bathochromic shift compared

UV-Vis ~285 nm, 428 nm to pyrene due to conjugation.
[1]
6-Nitro-1-pyrenol is more polar
HPLC Retention Distinct from 1-Nitropyrene and elutes earlier on C18

columns.[1]

Protocol Note: Due to the acidic nature of the phenolic proton (

~7-8), retention times in HPLC are highly pH-dependent.[1] Use a buffered mobile phase (e.g.,
10mM Ammonium Acetate, pH 5.0) to ensure peak sharpness.

Biological Significance & Metabolism[1][5][6][7][8]
Metabolic Activation Pathway
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1-Nitropyrene is metabolized by Cytochrome P450 enzymes (specifically CYP2E1 and
CYP2AL13) via ring oxidation.[1] The formation of 6-nitro-1-pyrenol represents a
detoxification/activation branch point.[1]

o Direct Ring Oxidation: CYP450s oxidize the aromatic ring at the 6- or 8-position.[1]

e Conjugation: The resulting hydroxyl group is a target for glucuronidation (UGT enzymes) or
sulfation, facilitating excretion in urine.

o Biomarker Utility: Quantification of urinary 6-nitro-1-pyrenol (after enzymatic hydrolysis of
conjugates) is the gold standard for assessing recent inhalation exposure to diesel exhaust.

[1]

Visualization: Metabolic Fate[1]
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Figure 2: Metabolic pathway of 1-Nitropyrene leading to the formation and excretion of 6-nitro-

1-pyrenol.[1]

Safety & Handling

+ Hazard Classification: Mutagenic (Category 2).[1] Suspected Carcinogen.[1]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b122723/docs?utm_src=pdf-body-img#chemical-structure-and-cas-number-for-1-pyrenol-6-nitro
https://www.lookchem.com/casno5522-43-0.html
https://www.lookchem.com/casno5522-43-0.html
https://www.lookchem.com/casno5522-43-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Handling: Use only within a certified chemical fume hood.
o PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.[1]

o Storage: Store at -20°C, protected from light (amber vials). Nitro-PAHs are photosensitive
and can degrade into quinones upon prolonged light exposure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Cas 5522-43-0,1-Nitropyrene | lookchem [lookchem.com]

2. 6-Nitro-1-pyrenol and 8-Nitro-1-pyrenol Mixture (8-Nitro major) [Igcstandards.com]

3. 6-Nitro-1-pyrenol | CymitQuimica [cymitquimica.com]

4. 6-Nitro-1-pyrenol | CAS 1767-28-8 | LGC Standards [Igcstandards.com]

5. 6-Nitro-1-pyrenol | CAS 1767-28-8 | SCBT - Santa Cruz Biotechnology [scbt.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.lookchem.com/casno5522-43-0.html
https://www.lookchem.com/casno5522-43-0.html
https://www.lookchem.com/casno5522-43-0.html
https://www.lookchem.com/casno5522-43-0.html
https://www.lookchem.com/casno5522-43-0.html
https://www.lgcstandards.com/DE/en/p/TRC-N519995
https://cymitquimica.com/products/TR-N519985/6-nitro-1-pyrenol/
https://www.lgcstandards.com/DE/en/p/TRC-N519985
https://www.scbt.com/p/6-nitro-1-pyrenol-1767-28-8
https://www.lookchem.com/casno5522-43-0.html
https://www.lookchem.com/casno5522-43-0.html
https://www.lookchem.com/casno5522-43-0.html
https://www.lookchem.com/casno5522-43-0.html
https://www.lookchem.com/casno5522-43-0.html
https://cymitquimica.com/products/TR-N519985/6-nitro-1-pyrenol/
https://www.benchchem.com/product/b122723?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/casno5522-43-0.html
https://www.lgcstandards.com/DE/en/p/TRC-N519995
https://cymitquimica.com/products/TR-N519985/6-nitro-1-pyrenol/
https://www.lgcstandards.com/DE/en/p/TRC-N519985
https://www.scbt.com/p/6-nitro-1-pyrenol-1767-28-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [chemical structure and CAS number for 1-Pyrenol, 6-
nitro-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b122723/docs#chemical-structure-and-cas-number-
for-1-pyrenol-6-nitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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